Cas no 1260670-70-9 (5-(Trifluoromethyl)thiophene-2-carbonitrile)

5-(Trifluoromethyl)thiophene-2-carbonitrile is a fluorinated heterocyclic compound featuring a thiophene core substituted with a trifluoromethyl group and a nitrile functionality. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the nitrile moiety offers versatility for further derivatization. Its high purity and well-defined reactivity profile ensure consistent performance in cross-coupling reactions, cyclizations, and other transformations. The compound is particularly useful in the development of bioactive molecules, where its trifluoromethyl-thiophene scaffold contributes to improved binding affinity and selectivity. Suitable for research and industrial applications requiring precise fluorinated building blocks.
5-(Trifluoromethyl)thiophene-2-carbonitrile structure
1260670-70-9 structure
Product Name:5-(Trifluoromethyl)thiophene-2-carbonitrile
CAS No:1260670-70-9
MF:C6H2F3NS
MW:177.146990299225
MDL:MFCD18250217
CID:4583282
PubChem ID:72213187
Update Time:2025-05-28

5-(Trifluoromethyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(TRIFLUOROMETHYL)THIOPHENE-2-CARBONITRILE
    • AB72558
    • AT16447
    • 5-(Trifluoromethyl)thiophene-2-carbonitrile
    • MDL： MFCD18250217
    • Inchi： 1S/C6H2F3NS/c7-6(8,9)5-2-1-4(3-10)11-5/h1-2H
    • InChI Key： AMQFMQSJBQPVCM-UHFFFAOYSA-N
    • SMILES： S1C(C#N)=CC=C1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 192
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52

5-(Trifluoromethyl)thiophene-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM420035-250mg
5-(trifluoromethyl)thiophene-2-carbonitrile
 1260670-70-9 95%+
250mg
 $576 2023-01-19
Chemenu
CM420035-500mg
5-(trifluoromethyl)thiophene-2-carbonitrile
 1260670-70-9 95%+
500mg
 $892 2023-01-19
Chemenu
CM420035-1g
5-(trifluoromethyl)thiophene-2-carbonitrile
 1260670-70-9 95%+
1g
 $1137 2023-01-19
Enamine
EN300-131169-0.05g
5-(trifluoromethyl)thiophene-2-carbonitrile
 1260670-70-9 95%
0.05g
 $245.0 2023-05-24
Enamine
EN300-131169-0.1g
5-(trifluoromethyl)thiophene-2-carbonitrile
 1260670-70-9 95%
0.1g
 $366.0 2023-05-24
Enamine
EN300-131169-0.25g
5-(trifluoromethyl)thiophene-2-carbonitrile
 1260670-70-9 95%
0.25g
 $524.0 2023-05-24
Enamine
EN300-131169-0.5g
5-(trifluoromethyl)thiophene-2-carbonitrile
 1260670-70-9 95%
0.5g
 $824.0 2023-05-24
Enamine
EN300-131169-1.0g
5-(trifluoromethyl)thiophene-2-carbonitrile
 1260670-70-9 95%
1g
 $1057.0 2023-05-24
Enamine
EN300-131169-2.5g
5-(trifluoromethyl)thiophene-2-carbonitrile
 1260670-70-9 95%
2.5g
 $2071.0 2023-05-24
Enamine
EN300-131169-5.0g
5-(trifluoromethyl)thiophene-2-carbonitrile
 1260670-70-9 95%
5g
 $3065.0 2023-05-24

5-(Trifluoromethyl)thiophene-2-carbonitrile Related Literature

1260670-70-9 (5-(Trifluoromethyl)thiophene-2-carbonitrile) Related Products

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.